Cas no 42482-94-0 ( )

• Product name: &nbsp
• CAS No: 42482-94-0
• MF: C₁₄H₁₈O₃
• MW: 234.29100
• MDL: MFCD01320218
• CID: 928174
• PubChem ID: 12529679

  Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-methylphenyl)-5-oxopentanoate
• ETHYL 5-(4-METHYLPHENYL)-5-OXOVALERATE
• 5-Oxo-5-p-tolyl-valeriansaeure-aethylester
• 5-oxo-5-p-tolyl-valeric acid ethyl ester
• ethyl 5-oxo-5-(p-tolyl)pentanoate
• AKOS016023105
• SCHEMBL2743316
• DTXSID00501481
• 42482-94-0
• MFCD01320218
•  

• MDL： MFCD01320218
• Inchi： InChI=1S/C14H18O3/c1-3-17-14(16)6-4-5-13(15)12-9-7-11(2)8-10-12/h7-10H,3-6H2,1-2H3
• InChI Key： ZFQBLTUWFXVZLG-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCC(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 234.12600
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.91110

  Security Information

  Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones